Cas no 63770-09-2 (Phenol,4-bromo-2,6-diethyl-)

Phenol,4-bromo-2,6-diethyl- is a brominated and alkylated phenol derivative with the molecular formula C₁₀H₁₃BrO. This compound features a phenolic core substituted with a bromine atom at the para position and ethyl groups at the 2- and 6-positions, enhancing its steric and electronic properties. Its structural modifications make it a valuable intermediate in organic synthesis, particularly in the preparation of specialty chemicals, pharmaceuticals, and agrochemicals. The bromine substituent offers reactivity for further functionalization, while the ethyl groups contribute to increased lipophilicity, influencing solubility and reactivity patterns. This compound is typically handled under controlled conditions due to its potential reactivity and should be stored in a cool, dry environment.

Phenol,4-bromo-2,6-diethyl- structure

Product Name:Phenol,4-bromo-2,6-diethyl-

CAS No:63770-09-2

MF:C₁₀H₁₃BrO

MW:229.113622426987

CID:500155

PubChem ID:53426634

Update Time:2025-05-23

Phenol,4-bromo-2,6-diethyl- Chemical and Physical Properties

Names and Identifiers

- Phenol,4-bromo-2,6-diethyl-
- 4-Bromo-2,6-diethylphenol
- Phenol,4-bromo-2,6-diethyl
- JFCRPCJEBIFQTE-UHFFFAOYSA-N
- DTXSID80699294
- SCHEMBL8409093
- 63770-09-2
- MFCD09743810
- Inchi： 1S/C10H13BrO/c1-3-7-5-9(11)6-8(4-2)10(7)12/h5-6,12H,3-4H2,1-2H3
- InChI Key： JFCRPCJEBIFQTE-UHFFFAOYSA-N
- SMILES： BrC1C=C(CC)C(=C(C=1)CC)O

Computed Properties

Exact Mass: 228.01500
Monoisotopic Mass: 228.015
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 20.2A^2

Experimental Properties

PSA: 20.23000
LogP: 3.27950

Phenol,4-bromo-2,6-diethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB602625-250mg	4-Bromo-2,6-diethylphenol; .	63770-09-2	250mg	€334.70	2024-07-19
abcr	AB602625-1g	4-Bromo-2,6-diethylphenol; .	63770-09-2	1g	€617.50	2024-07-19
abcr	AB602625-5g	4-Bromo-2,6-diethylphenol; .	63770-09-2	5g	€2069.80	2024-07-19